Cas no 598-35-6 (Propanal, 2-hydroxy-(9CI))

• Product Name: Propanal, 2-hydroxy-(9CI)
• CAS No: 598-35-6
• MF: C₃H₆O₂
• MW: 74.0785412788391
• CID: 372951
• PubChem ID: 855
• Update Time: 2025-07-19

Propanal, 2-hydroxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-hydroxy-(9CI)
• D-Lactaldehyde
• lactaldehyde
• Propanal, 2-hydroxy-
• 2-Hydroxypropanal
• 2-Hydroxypropionaldehyde
• a-Hydroxypropionaldehyde
• DL-Lactaldehyde
• Lactaldehyde(6CI,7CI,8CI)
• Racemic-glycerol formal
• Propanal, 2-hydroxy-, (+-)-
• Q4381828
• AKOS015329096
• Lactaldehyde (6CI,7CI,8CI)
• 598-35-6
• Propanal, 2-hydroxy- (9CI)
• HYDROXYPROPANAL
• BSABBBMNWQWLLU-UHFFFAOYSA-N
• LACTALDEHYDE, (+/-)-
• Propanal, 2-hydroxy
• C05999
• lactald
• UNII-S468FB0QE4
• LACTALDEHYDE, DL-
• S468FB0QE4
• Alpha-hydroxypropionaldehyde
• A901946
• EN300-1600489
• CHEBI:18419
• (+-)-2-Hydroxypropanal
• DTXSID60862267
• DL-Lactaldehyde solution
• DB-343146
• DTXCID20811059

• Inchi： 1S/C3H6O2/c1-3(5)2-4/h2-3,5H,1H3
• InChI Key： BSABBBMNWQWLLU-UHFFFAOYSA-N
• SMILES： OC(C=O)C

Computed Properties

• Exact Mass: 74.03678
• Monoisotopic Mass: 74.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 33.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on Propanal, 2-hydroxy-(9CI)

Comprehensive Overview of Propanal, 2-hydroxy-(9CI) (CAS No. 598-35-6): Properties, Applications, and Industry Insights

Propanal, 2-hydroxy-(9CI) (CAS No. 598-35-6), also known as 2-hydroxypropanal or lactaldehyde, is a versatile organic compound with significant relevance in chemical synthesis, biotechnology, and flavor/fragrance industries. This hydroxyaldehyde features a unique molecular structure combining an aldehyde group (–CHO) and a hydroxyl group (–OH) on adjacent carbon atoms, making it a valuable intermediate in various biochemical pathways. Its CAS registry number, 598-35-6, is frequently searched in scientific databases, reflecting its importance in research and industrial applications.

In recent years, the demand for bio-based chemicals and sustainable intermediates has surged, positioning 2-hydroxypropanal as a compound of interest due to its natural occurrence in metabolic processes like glycolysis. Researchers and manufacturers often inquire about its synthesis methods, with enzymatic production routes gaining traction as eco-friendly alternatives. The compound’s role in generating flavor compounds (e.g., maltol and furaneol) aligns with the growing consumer preference for natural food additives, a trend dominating the F&B sector.

The physicochemical properties of Propanal, 2-hydroxy-(9CI) contribute to its diverse utility. With a molecular formula of C₃H₆O₂, it exhibits moderate solubility in water and polar solvents, facilitating its use in aqueous reaction systems. Analytical techniques such as GC-MS and HPLC are commonly employed for its identification and quantification, topics frequently searched in analytical chemistry forums. Stability studies under varying pH and temperature conditions are critical for optimizing its storage and handling, a concern often raised by industrial users.

Applications of 598-35-6 span multiple domains. In pharmaceuticals, it serves as a precursor for chiral synthons, essential in asymmetric synthesis. The cosmetics industry leverages its derivatives as moisturizing agents and skin-conditioning ingredients, capitalizing on the clean beauty movement. Additionally, its involvement in Maillard reaction pathways makes it a subject of interest for food scientists developing natural flavor enhancers, a hot topic in culinary innovation circles.

From an SEO perspective, queries like "2-hydroxypropanal uses", "CAS 598-35-6 safety data", and "lactaldehyde synthesis" rank high in search engines, reflecting user intent around practical applications and technical data. Regulatory compliance, particularly regarding REACH and FDA approvals, is another frequent search theme, underscoring the need for transparent documentation in commercial use. Recent publications also highlight its potential in green chemistry initiatives, aligning with global sustainability goals.

Innovations in production technology, such as continuous flow chemistry and biocatalysis, have revitalized interest in Propanal, 2-hydroxy-(9CI). Startups and academic labs are exploring its integration into circular economy models, where waste streams could be repurposed for its synthesis. Such advancements address the dual challenges of cost efficiency and environmental impact, frequently discussed in chemical engineering webinars and whitepapers.

In conclusion, 598-35-6 exemplifies the intersection of traditional chemistry and modern sustainability demands. Its multifunctionality ensures continued relevance across industries, while emerging research expands its potential. For professionals seeking detailed spectroscopic data or supplier information, authoritative sources like PubChem and trade platforms remain indispensable resources.